Cas no 4427-94-5 (1,3-Dioxepan-2-one)
1,3-Dioxepan-2-one structure
Product Name:1,3-Dioxepan-2-one
CAS No:4427-94-5
MF:C5H8O3
MW:116.115221977234
MDL:MFCD28360927
CID:1518357
PubChem ID:10197665
Update Time:2025-04-21
1,3-Dioxepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxepan-2-one
- 4427-94-5
- VKSWWACDZPRJAP-UHFFFAOYSA-N
- SCHEMBL64894
- D93115
- A928044
- 155449-11-9
- tetramethylene carbonate
- BS-18938
-
- MDL: MFCD28360927
- Inchi: 1S/C5H8O3/c6-5-7-3-1-2-4-8-5/h1-4H2
- InChI Key: VKSWWACDZPRJAP-UHFFFAOYSA-N
- SMILES: O1C(=O)OCCCC1
Computed Properties
- Exact Mass: 116.04734
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 79.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3-Dioxepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM342159-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95%+ | 250mg |
$429 | 2022-06-11 | |
| Chemenu | CM342159-1g |
1,3-Dioxepan-2-one |
4427-94-5 | 95%+ | 1g |
$929 | 2022-06-11 | |
| eNovation Chemicals LLC | Y1013318-100mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 100mg |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1013318-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 250mg |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1013318-1g |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 1g |
$460 | 2024-06-07 | |
| Aaron | AR003B89-100mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 100mg |
$105.00 | 2025-02-11 | |
| Aaron | AR003B89-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 250mg |
$175.00 | 2025-02-11 | |
| Aaron | AR003B89-1g |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 1g |
$404.00 | 2025-02-11 | |
| A2B Chem LLC | AB53421-100mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 100mg |
$160.00 | 2024-04-20 | |
| A2B Chem LLC | AB53421-250mg |
1,3-Dioxepan-2-one |
4427-94-5 | 95% | 250mg |
$299.00 | 2024-04-20 |
1,3-Dioxepan-2-one Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4427-94-5 (1,3-Dioxepan-2-one) Related Products
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- 542-52-9(Dibutyl carbonate)
- 13784-55-9(1-Tridecanol, carbonate(2:1))
- 35108-03-3(Carbonic acid, dodecylethyl ester)
- 2050-94-4(Dipentyl carbonate)
- 6222-10-2(Carbonic acid, methyl tetradecyl ester)
- 63450-34-0(Carbonic acid, methyl octyl ester)
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